![molecular formula C16H33N3O B3818219 (2-{1-[2,2-dimethyl-3-(4-morpholinyl)propyl]-3-piperidinyl}ethyl)amine](/img/structure/B3818219.png)
(2-{1-[2,2-dimethyl-3-(4-morpholinyl)propyl]-3-piperidinyl}ethyl)amine
Overview
Description
(2-{1-[2,2-dimethyl-3-(4-morpholinyl)propyl]-3-piperidinyl}ethyl)amine, also known as DMPEA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicine and pharmacology.
Mechanism of Action
The exact mechanism of action of (2-{1-[2,2-dimethyl-3-(4-morpholinyl)propyl]-3-piperidinyl}ethyl)amine is not yet fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine. It may also act as an antioxidant, protecting cells from damage caused by oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been found to reduce inflammation and pain, improve cognitive function, and increase the levels of certain neurotransmitters in the brain. It has also been found to have antioxidant properties, which may help protect cells from damage.
Advantages and Limitations for Lab Experiments
One advantage of using (2-{1-[2,2-dimethyl-3-(4-morpholinyl)propyl]-3-piperidinyl}ethyl)amine in lab experiments is that it has been found to have a relatively low toxicity profile, making it a safer alternative to other chemicals that may be harmful to cells or organisms. However, one limitation is that it can be difficult to obtain in large quantities, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of (2-{1-[2,2-dimethyl-3-(4-morpholinyl)propyl]-3-piperidinyl}ethyl)amine. One potential area of research is the development of new pain medications based on its anti-inflammatory and analgesic properties. Additionally, further studies may be conducted to better understand its mechanism of action and to identify other potential applications in medicine and pharmacology. Finally, efforts may be made to develop more efficient and cost-effective methods for synthesizing this compound, which could help to increase its availability for research purposes.
Scientific Research Applications
(2-{1-[2,2-dimethyl-3-(4-morpholinyl)propyl]-3-piperidinyl}ethyl)amine has been studied extensively for its potential applications in the field of pharmacology. It has been shown to have significant anti-inflammatory and analgesic properties, making it a promising candidate for the development of new pain medications. Additionally, this compound has been found to have potential antidepressant effects, as well as the ability to improve cognitive function and memory.
properties
IUPAC Name |
2-[1-(2,2-dimethyl-3-morpholin-4-ylpropyl)piperidin-3-yl]ethanamine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H33N3O/c1-16(2,13-18-8-10-20-11-9-18)14-19-7-3-4-15(12-19)5-6-17/h15H,3-14,17H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VTBFXLWMELDWQV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CN1CCOCC1)CN2CCCC(C2)CCN | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H33N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.45 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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